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Compound of Interest

Compound Name: beta-Citraurin

CAS No.: 650-69-1

Cat. No.: B162417

Get Quote

Executive Summary & Core Directive
As researchers, we often treat disposal as an afterthought—a janitorial task rather than a

scientific one. This is a critical error. The integrity of a laboratory is defined not just by what it

produces, but by how it manages its waste.

beta-Citraurin is an apocarotenoid pigment. While the pure substance is generally classified

as low-toxicity under GHS criteria (often "Not Classified" or Category 4), it is rarely found in

isolation during disposal. It is almost exclusively disposed of within a solvent matrix (e.g.,

Acetone, Ethanol, Hexane) or as a degraded solid.

The Core Safety Axiom: Treat the waste stream according to its most hazardous component.

For beta-Citraurin, the hazard is rarely the pigment itself, but the organic solvent carrying it.

Chemical Profile & Pre-Disposal Assessment
Before initiating any disposal workflow, you must characterize the physical state of the material.

This "Stop and Think" phase prevents the most common laboratory violation: improper

commingling of incompatible waste streams.
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Chemical Characterization Table
Property Specification Implications for Disposal

Compound Name beta-Citraurin
Labeling requirement (do not

use abbreviations).

CAS Number 1934-28-7
Required for waste

manifesting.

Physical State Solid (Red-orange powder)
Dust hazard; requires

particulate control.

Solubility
Lipophilic (Soluble in organic

solvents)

CRITICAL: Dictates "Organic

Waste" stream. Insoluble in

water (do not drain dispose).

Stability Light/Oxygen Sensitive

Degraded product often

contains uncharacterized

oxidation byproducts.

RCRA Status Not Listed (P or U list)

Regulated based on

Characteristics (Ignitability if in

solvent).

Operational Disposal Protocols
Protocol A: Disposal of Pure Solid Standards (Expired or
Degraded)
Context: You have a vial of beta-Citraurin that has oxidized (turned white/gray) or passed its

retest date.

Do Not Solubilize: Never dissolve a solid waste just to pour it into a liquid carboy. This

increases the volume of hazardous waste and disposal costs.

Containerization: Keep the substance in its original primary container (glass vial).

Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc) to

contain any potential glass breakage or dust leakage.
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Labeling: Affix a hazardous waste tag.

Constituents: "beta-Citraurin (Solid), 100%"

Hazard Checkbox: "Toxic" (Standard precautionary classification for bioactive standards)

or "Non-Regulated" depending on your specific EHS threshold.

Stream: Solid Chemical Waste (Incineration).

Protocol B: Disposal of Liquid Waste (Experimental
Residues)
Context: You have HPLC effluent, extraction residues, or stock solutions. This is the highest

risk scenario.

The Separation Rule: You must segregate based on the solvent, not the solute.

Scenario 1: Non-Halogenated Solvents (Acetone, Ethanol, Methanol, Hexane)

Action: Pour into the "Organic Solvents (Non-Halogenated)" carboy.

RCRA Code: Likely D001 (Ignitable).

Precaution: Ensure the carboy is grounded if the solvent volume is high to prevent static

discharge.

Scenario 2: Halogenated Solvents (Chloroform, Dichloromethane)

Action: Pour into the "Halogenated Waste" carboy.

Reasoning: Halogenated waste is significantly more expensive to incinerate.

Contaminating a non-halogenated stream with even small amounts of chloroform

upgrades the entire container to the more expensive tier.

Protocol C: Contaminated Debris (The "Trace" Waste)
Context: Pipette tips, weighing boats, and gloves contaminated with beta-Citraurin.
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Evaporation: Ensure all volatile solvents have evaporated from the debris in a fume hood.

Bagging: Collect in a dedicated "Chemically Contaminated Solid Waste" bag (usually yellow

or clear with specific labeling).

Prohibition: Do NOT throw into the regular trash. While beta-Citraurin is natural, laboratory

standards are highly concentrated. Regular trash disposal can trigger "unknown powder"

alarms at municipal waste facilities.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for beta-Citraurin disposal. It is

designed to be printed and posted near waste accumulation areas.

Start: Waste Identification

What is the Physical State?

Solid (Pure Standard) Liquid (Solution/Effluent) Contaminated Debris
(Tips, Vials, Gloves)

Stream: Solid Chemical Waste
(Incineration)

Pack in Vial

Identify Solvent Matrix Stream: Chemically Contaminated Solids
(Do NOT use Trash)

Evaporate Solvents

Halogenated Solvent?
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent?
(Ethanol, Acetone, Hexane)

No Halogens

Stream: Halogenated Liquid Waste
(High Temp Incineration)

Stream: Organic Liquid Waste
(Fuel Blending/Recovery)
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Click to download full resolution via product page

Figure 1: Decision Matrix for beta-Citraurin Waste Streams. Note that liquid disposal path is

dictated entirely by the solvent carrier.

Regulatory Compliance & RCRA Codes
In the United States, the Resource Conservation and Recovery Act (RCRA) governs chemical

disposal. As a Senior Scientist, you must ensure your waste manifests match the physical

reality of the container.

Waste Component
RCRA Hazard
Class

EPA Waste Code Notes

beta-Citraurin (Solid)
Non-Regulated

(Typical)

None (Unless P/U

listed)

Treat as "Non-RCRA

Regulated Chemical

Waste" unless local

statutes differ.

Acetone Solution Ignitable D001, F003
Common solvent for

carotenoids.

Hexane Solution Ignitable D001
Neurotoxic potential;

handle in hood.[1]

Methanol Solution Ignitable D001, F003 High flammability risk.

Self-Validation Step: Before sealing any waste container, ask: If this container leaked, would

the label tell the emergency responder exactly what hazards (flammability, toxicity) they are

facing? If the answer is no, the protocol has failed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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